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Compound of Interest

Compound Name: Abediterol Napadisylate

Cat. No.: B605093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of Abediterol
Napadisylate in bronchodilation, detailing its mechanism of action, preclinical and clinical

efficacy, pharmacokinetic profile, and the experimental methodologies used in its evaluation.

Abediterol, a potent and selective long-acting β2-adrenergic agonist (LABA), was under

development for the treatment of asthma and chronic obstructive pulmonary disease (COPD).

[1] Although its development was discontinued at Phase II, the data gathered offers valuable

insights into its pharmacological profile.[1]

Mechanism of Action: The β2-Adrenergic Signaling
Cascade
Abediterol functions as a full agonist at the β2-adrenoceptor, initiating a signaling cascade that

leads to the relaxation of airway smooth muscle and subsequent bronchodilation.[2][3] The

binding of Abediterol to the β2-adrenergic receptor on airway smooth muscle cells triggers a

conformational change in the receptor, leading to the activation of the associated heterotrimeric

Gs protein. This activation initiates a series of intracellular events, as detailed in the signaling

pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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